![molecular formula C22H28N2O3 B247754 2-(4-Methoxyphenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone](/img/structure/B247754.png)
2-(4-Methoxyphenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone
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Overview
Description
2-(4-Methoxyphenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone, also known as MPPPE, is a chemical compound that has gained significant attention in the field of scientific research. MPPPE is a highly selective antagonist of the dopamine D3 receptor, which has been implicated in a variety of neurological disorders, including addiction, depression, and schizophrenia. The purpose of
Mechanism of Action
2-(4-Methoxyphenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone acts as a highly selective antagonist of the dopamine D3 receptor, which is predominantly expressed in the mesolimbic pathway of the brain. The mesolimbic pathway is involved in reward processing and has been implicated in addiction and other psychiatric disorders. By blocking dopamine D3 receptors, this compound reduces the reinforcing effects of drugs of abuse and may have therapeutic effects in the treatment of addiction, depression, and schizophrenia.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. Studies have demonstrated that this compound can reduce the release of dopamine in the nucleus accumbens, a key brain region involved in reward processing. Additionally, this compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuroplasticity and has been implicated in the pathophysiology of depression and other psychiatric disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-Methoxyphenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone is its high selectivity for the dopamine D3 receptor, which allows for precise investigation of the role of this receptor in various neurological disorders. Additionally, this compound is relatively easy to synthesize and purify, making it a useful tool for researchers. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in animal models.
Future Directions
There are a number of future directions for research on 2-(4-Methoxyphenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone. One area of interest is the potential therapeutic applications of this compound in the treatment of addiction, depression, and schizophrenia. Additionally, further investigation into the biochemical and physiological effects of this compound may provide insights into the underlying mechanisms of these disorders. Finally, the development of more soluble forms of this compound may improve its utility as a research tool.
Synthesis Methods
2-(4-Methoxyphenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone can be synthesized through a multi-step process involving the reaction of 4-methoxyphenol with 4-bromobutyric acid, followed by the reaction of the resulting compound with 1-(3-phenylpropyl)piperazine. The final product is obtained through a series of purification steps, including recrystallization and chromatography.
Scientific Research Applications
2-(4-Methoxyphenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone has been used extensively in scientific research to investigate the role of dopamine D3 receptors in various neurological disorders. Studies have shown that this compound can attenuate the reinforcing effects of drugs of abuse, such as cocaine and nicotine, and may have potential therapeutic applications in the treatment of addiction. Additionally, this compound has been shown to have antidepressant-like effects in animal models, suggesting that it may be useful in the treatment of depression. Finally, this compound has been investigated as a potential treatment for schizophrenia, as dopamine D3 receptors have been implicated in the pathophysiology of this disorder.
Properties
Molecular Formula |
C22H28N2O3 |
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Molecular Weight |
368.5 g/mol |
IUPAC Name |
2-(4-methoxyphenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone |
InChI |
InChI=1S/C22H28N2O3/c1-26-20-9-11-21(12-10-20)27-18-22(25)24-16-14-23(15-17-24)13-5-8-19-6-3-2-4-7-19/h2-4,6-7,9-12H,5,8,13-18H2,1H3 |
InChI Key |
WVIRTGPXCQDASG-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CCCC3=CC=CC=C3 |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CCCC3=CC=CC=C3 |
Origin of Product |
United States |
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